Cas no 1445891-33-7 (8-bromo-5-methyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 8-bromo-5-methyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1445891-33-7
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• CID: 6833071
• PubChem ID: 84690332
• Update Time: 2025-05-21

8-bromo-5-methyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 8-bromo-5-methyl-1,2,3,4-tetrahydroisoquinoline
• EN300-19590864
• SCHEMBL18524349
• 8-Bromo-1,2,3,4-tetrahydro-5-methylisoquinoline
• 1445891-33-7
• DB-170466

• Inchi： 1S/C10H12BrN/c1-7-2-3-10(11)9-6-12-5-4-8(7)9/h2-3,12H,4-6H2,1H3
• InChI Key： VMDZDEYJZIJWGO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C2=C1CNCC2

Computed Properties

• Exact Mass: 225.01531Da
• Monoisotopic Mass: 225.01531Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Additional information on 8-bromo-5-methyl-1,2,3,4-tetrahydroisoquinoline

8-Bromo-5-Methyl-1,2,3,4-Tetrahydroisoquinoline: A Comprehensive Overview

The compound with CAS No. 1445891-33-7, commonly referred to as 8-bromo-5-methyl-1,2,3,4-tetrahydroisoquinoline, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of isoquinoline derivatives, which are known for their diverse biological activities and structural versatility. Recent studies have highlighted its potential applications in drug discovery and material science.

Isoquinoline derivatives have long been recognized for their unique pharmacological properties. The substitution pattern in 8-bromo-5-methyl-1,2,3,4-tetrahydroisoquinoline introduces a bromine atom at position 8 and a methyl group at position 5. These substituents significantly influence the molecule's electronic properties and stereochemistry. According to a study published in *Journal of Medicinal Chemistry*, this substitution pattern enhances the compound's ability to interact with specific biological targets, making it a promising candidate for therapeutic interventions.

One of the most intriguing aspects of 8-bromo-5-methyl-1,2,3,4-tetrahydroisoquinoline is its synthetic versatility. Researchers have developed innovative methods to synthesize this compound using green chemistry principles. For instance, a recent paper in *Green Chemistry* demonstrated the use of microwave-assisted synthesis to produce this compound with high yield and purity. This approach not only reduces environmental impact but also streamlines the production process for industrial applications.

The biological activity of 8-bromo-5-methyl-1,2,3,4-tetrahydroisoquinoline has been extensively studied in vitro and in vivo models. A study conducted by Smith et al., published in *Nature Communications*, revealed that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Furthermore, preliminary data suggest that it may also possess anti-cancer properties by inducing apoptosis in cancer cells.

In terms of applications beyond pharmacology, 8-bromo-5-methyl-1,2,3,4-tetrahydroisoquinoline has shown promise in materials science. A research team at Stanford University reported that this compound can be used as a precursor for synthesizing advanced polymers with unique electronic properties. These polymers have potential applications in flexible electronics and energy storage devices.

From an industrial perspective, the market demand for 8-bromo-5-methyl-1,2,3,tetrahydroisoquinoline is steadily increasing due to its expanding range of applications. According to a market analysis by ResearchAndMarkets.com (2023), the demand for isoquinoline derivatives is expected to grow at a CAGR of 6.5% over the next five years. This growth is driven by advancements in drug discovery and increasing investments in green chemical processes.

In conclusion,8-bromo-5-methyl-1,tetrahydroisoquinoline stands as a prime example of how structural modifications can unlock new possibilities for chemical compounds. With ongoing research into its synthesis methods and biological activities combined with its diverse applications across multiple industries,the future of this compound looks exceedingly bright.